Cas no 672-46-8 (2-(Trifluoromethyl)pyrimidine-4,6-diamine)
672-46-8 structure
Product Name:2-(Trifluoromethyl)pyrimidine-4,6-diamine
CAS No:672-46-8
MF:C5H5F3N4
MW:178.115210294724
MDL:MFCD09743717
CID:1039910
PubChem ID:244055
Update Time:2025-04-20
2-(Trifluoromethyl)pyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)pyrimidine-4,6-diamine
- 4,6-Diamino-2-trifluoromethylpyrimidine
- NSC54424
- SBB089369
- 0346AC
- HP21615
- ST24039795
- MEHAREFZRGNRJP-UHFFFAOYSA-N
- 672-46-8
- NSC-54424
- CS1365
- MFCD09743717
- 4,6-Diamino-2-(trifluoromethyl)pyrimidine
- SCHEMBL21611936
- AKOS006331493
- SB57383
- BS-17415
- FT-0711445
- AMY5638
- DTXSID70288171
- CS-0186458
- DB-073856
-
- MDL： MFCD09743717
- Inchi： 1S/C5H5F3N4/c6-5(7,8)4-11-2(9)1-3(10)12-4/h1H,(H4,9,10,11,12)
- InChI Key： MEHAREFZRGNRJP-UHFFFAOYSA-N
- SMILES： FC(C1N=C(C=C(N)N=1)N)(F)F
Computed Properties
- Exact Mass: 178.04700
- Monoisotopic Mass: 178.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8
- XLogP3: 0.4
Experimental Properties
- Density: 1.563
- Boiling Point: 246.5°C at 760 mmHg
- Flash Point: 102.9°C
- Refractive Index: 1.542
- PSA: 77.82000
- LogP: 1.82220
2-(Trifluoromethyl)pyrimidine-4,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX534-50mg |
2-(Trifluoromethyl)pyrimidine-4,6-diamine |
672-46-8 | 96% | 50mg |
291.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX534-1g |
2-(Trifluoromethyl)pyrimidine-4,6-diamine |
672-46-8 | 96% | 1g |
2696.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX534-250mg |
2-(Trifluoromethyl)pyrimidine-4,6-diamine |
672-46-8 | 96% | 250mg |
1084CNY | 2021-05-07 | |
| Fluorochem | 043494-250mg |
4,6-Diamino-2-trifluoromethylpyrimidine |
672-46-8 | 95% | 250mg |
￡96.00 | 2022-03-01 | |
| Fluorochem | 043494-1g |
4,6-Diamino-2-trifluoromethylpyrimidine |
672-46-8 | 95% | 1g |
￡240.00 | 2022-03-01 | |
| Fluorochem | 043494-5g |
4,6-Diamino-2-trifluoromethylpyrimidine |
672-46-8 | 95% | 5g |
￡726.00 | 2022-03-01 | |
| Chemenu | CM164915-5g |
2-(Trifluoromethyl)pyrimidine-4,6-diamine |
672-46-8 | 95% | 5g |
$557 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX534-200mg |
2-(Trifluoromethyl)pyrimidine-4,6-diamine |
672-46-8 | 96% | 200mg |
729.0CNY | 2021-07-18 | |
| Chemenu | CM164915-250mg |
2-(Trifluoromethyl)pyrimidine-4,6-diamine |
672-46-8 | 95% | 250mg |
$87 | 2023-02-17 | |
| Chemenu | CM164915-1g |
2-(Trifluoromethyl)pyrimidine-4,6-diamine |
672-46-8 | 95% | 1g |
$188 | 2023-02-17 |
2-(Trifluoromethyl)pyrimidine-4,6-diamine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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